Cas no 1852027-13-4 (2H-1,2,3-Triazole-4-methanol, α-[1-(aminomethyl)propyl]-2-methyl-)

• Product Name: 2H-1,2,3-Triazole-4-methanol, α-[1-(aminomethyl)propyl]-2-methyl-
• CAS No: 1852027-13-4
• MF: C₈H₁₆N₄O
• MW: 184.238841056824
• CID: 5274553
• Update Time: 2025-06-03

2H-1,2,3-Triazole-4-methanol, α-[1-(aminomethyl)propyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole-4-methanol, α-[1-(aminomethyl)propyl]-2-methyl-

• Inchi： 1S/C8H16N4O/c1-3-6(4-9)8(13)7-5-10-12(2)11-7/h5-6,8,13H,3-4,9H2,1-2H3
• InChI Key： PQGNPGIRCHZKJO-UHFFFAOYSA-N
• SMILES： N1=CC(C(C(CN)CC)O)=NN1C

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 367.0±52.0 °C(Predicted)
• pka: 12.73±0.20(Predicted)

Additional information on 2H-1,2,3-Triazole-4-methanol, α-[1-(aminomethyl)propyl]-2-methyl-

Comprehensive Overview of 2H-1,2,3-Triazole-4-methanol, α-[1-(aminomethyl)propyl]-2-methyl- (CAS No. 1852027-13-4)

The compound 2H-1,2,3-Triazole-4-methanol, α-[1-(aminomethyl)propyl]-2-methyl- (CAS No. 1852027-13-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the triazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both aminomethyl and methanol functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where triazole derivatives are often explored for their antimicrobial, antifungal, and anti-inflammatory properties.

In recent years, the demand for triazole-based compounds has surged, driven by their utility in developing novel therapeutics. The 2H-1,2,3-Triazole-4-methanol scaffold, in particular, has been studied for its ability to enhance the bioavailability and metabolic stability of drug candidates. This compound's α-[1-(aminomethyl)propyl]-2-methyl- side chain further contributes to its lipophilicity, which is a critical factor in optimizing drug-receptor interactions. As the pharmaceutical industry continues to focus on precision medicine and targeted therapies, compounds like CAS No. 1852027-13-4 are becoming increasingly valuable for their modular design potential.

Beyond pharmaceuticals, 2H-1,2,3-Triazole-4-methanol, α-[1-(aminomethyl)propyl]-2-methyl- has also found applications in material science. Its triazole ring exhibits strong coordination properties, making it a candidate for designing metal-organic frameworks (MOFs) and other advanced materials. The compound's ability to form stable complexes with transition metals has sparked interest in catalysis and sensor development. Additionally, its aminomethyl group allows for further functionalization, enabling researchers to tailor its properties for specific industrial needs.

The synthesis of CAS No. 1852027-13-4 typically involves multi-step organic reactions, including click chemistry approaches, which are renowned for their efficiency and high yields. The 1,2,3-triazole core is often constructed using copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely adopted method in modern synthetic chemistry. This methodology aligns with the growing trend toward green chemistry, as it minimizes waste and reduces the need for hazardous reagents. Researchers are also exploring enzymatic routes to produce triazole derivatives, further emphasizing the compound's alignment with sustainable practices.

From a commercial perspective, 2H-1,2,3-Triazole-4-methanol, α-[1-(aminomethyl)propyl]-2-methyl- is available through specialized chemical suppliers catering to the research and development sector. Its pricing and availability are influenced by factors such as purity, scale of production, and regulatory compliance. As the compound gains traction in both academic and industrial settings, suppliers are increasingly offering customized solutions, including bulk quantities and GMP-grade options for preclinical studies.

In conclusion, CAS No. 1852027-13-4 represents a promising building block in modern chemistry, with applications spanning pharmaceuticals, materials science, and beyond. Its structural versatility and compatibility with click chemistry methodologies make it a valuable asset for researchers aiming to innovate in drug design and functional materials. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics and smart materials.